Cas no 2694722-42-2 (3-ethyl-N-methyl-1,2-oxazol-5-amine)

• Product Name: 3-ethyl-N-methyl-1,2-oxazol-5-amine
• CAS No: 2694722-42-2
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 5613687
• PubChem ID: 153915066
• Update Time: 2025-10-31

3-ethyl-N-methyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-N-methyl-1,2-oxazol-5-amine
• 2694722-42-2
• EN300-33048215

• Inchi： 1S/C6H10N2O/c1-3-5-4-6(7-2)9-8-5/h4,7H,3H2,1-2H3
• InChI Key： ONGTZXYAWXVIQM-UHFFFAOYSA-N
• SMILES： O1C(=CC(CC)=N1)NC

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 3-ethyl-N-methyl-1,2-oxazol-5-amine

Comprehensive Overview of 3-ethyl-N-methyl-1,2-oxazol-5-amine (CAS No. 2694722-42-2): Properties, Applications, and Industry Insights

The chemical compound 3-ethyl-N-methyl-1,2-oxazol-5-amine (CAS No. 2694722-42-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. As researchers and industries seek innovative solutions for drug discovery and sustainable chemistry, this compound stands out for its versatility. Its molecular framework, featuring an oxazole ring and ethyl-methyl substitution, offers a promising scaffold for designing bioactive molecules. This article delves into its synthesis, physicochemical characteristics, and emerging trends aligned with global demands for green chemistry and precision medicine.

One of the most searched questions about 3-ethyl-N-methyl-1,2-oxazol-5-amine revolves around its synthetic pathways. The compound is typically synthesized via cyclization reactions involving β-keto esters or nitrile oxides, followed by selective alkylation. Recent advancements in catalytic methods have improved yield and reduced environmental impact, addressing the growing demand for sustainable synthesis. Researchers are also exploring its role as a building block for heterocyclic derivatives, which are pivotal in developing kinase inhibitors and antimicrobial agents—topics frequently queried in academic and industrial databases.

The physicochemical properties of CAS No. 2694722-42-2 further underscore its industrial relevance. With a moderate logP value and solubility in organic solvents, it exhibits favorable drug-likeness metrics, a key focus area for pharmaceutical R&D. Its stability under ambient conditions makes it suitable for high-throughput screening and combinatorial chemistry, both trending topics in AI-driven drug discovery. Additionally, its hydrogen-bonding capacity aligns with the design of targeted therapies, a hotspot in oncology and neurology research.

Beyond pharmaceuticals, 3-ethyl-N-methyl-1,2-oxazol-5-amine has potential in agrochemical innovation. As the agriculture sector seeks eco-friendly pesticides, this compound’s derivatization could lead to novel crop protection agents with lower toxicity profiles. Searches for biodegradable agrochemicals and structure-activity relationships (SAR) highlight the intersection of this molecule with sustainable farming practices. Its oxazole core is also being studied for material science applications, such as organic semiconductors and photovoltaic materials, reflecting broader interest in renewable energy solutions.

From a commercial perspective, the global market for specialty chemicals like CAS No. 2694722-42-2 is expanding, driven by patent filings and collaborative research. Analytical techniques such as HPLC-MS and NMR spectroscopy ensure quality control, a recurring theme in GMP compliance discussions. Regulatory frameworks like REACH and FDA guidelines further shape its industrial adoption, emphasizing the need for safety data sheets (SDS) and lifecycle assessments—frequently searched terms in regulatory databases.

In conclusion, 3-ethyl-N-methyl-1,2-oxazol-5-amine (CAS No. 2694722-42-2) exemplifies the convergence of scientific innovation and industrial demand. Its multifaceted applications, from drug design to sustainable agriculture, position it as a compound of enduring relevance. As computational chemistry and automated synthesis advance, this molecule will likely play a pivotal role in addressing global health and environmental challenges, making it a subject of ongoing exploration and investment.